2-(4-Chlorophenyl)pyrimidine-4,6-diol

• Molecular Formula: C10H7ClN2O2
• Molecular Weight: 222.63 g/mol
• IUPAC Name: 2-(4-chlorophenyl)-4-hydroxy-1H-pyrimidin-6-one
• InChI: InChI=1S/C10H7ClN2O2/c11-7-3-1-6(2-4-7)10-12-8(14)5-9(15)13-10/h1-5H,(H2,12,13,14,15)
• InChI Key: HOTSOIAAMTWIGO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=NC(=CC(=O)N2)O)Cl

Description

2-(4-Chlorophenyl)pyrimidine-4,6-diol is a pyrimidine derivative featuring a 4-chlorophenyl substituent at the 2-position and hydroxyl groups at the 4- and 6-positions. Pyrimidine-4,6-diol derivatives are critical intermediates in medicinal chemistry, particularly in synthesizing bioactive molecules and heterocyclic dyes. For example, 5-(4-bromophenyl)pyrimidine-4,6-diol (CAS 571170-81-5) is a key intermediate for dichloropyrimidines used in active pharmaceutical ingredients . The 4-chlorophenyl group in the target compound likely enhances electronic and steric properties, influencing solubility, receptor binding, and metabolic stability compared to alkyl or brominated analogs.

Comparison with Similar Compounds

Structural and Functional Analogues

Substituent Position and Type

2-(Hexylthio)pyrimidine-4,6-diol (ZQ16) Structure: A hexylthio chain at the 2-position. Activity: Potent GPR84 agonist (EC₅₀ = 139 nM), 5-fold more active than 6-OAU .

5-(4-Bromophenyl)pyrimidine-4,6-diol

• Structure : Bromophenyl group at the 5-position.
• Application : Intermediate for 4,6-dichloropyrimidine synthesis .
• Comparison : Substituent position (2 vs. 5) affects reactivity and downstream derivatization.

1-(4-Chlorophenyl)-4,4,6-trimethyl-3,4-dihydropyrimidine-2(1H)-thione

• Structure : Dihydropyrimidine core with a thione group.
• Activity : Exhibits antibacterial, antitumor, and anti-inflammatory properties .
• Comparison : Saturation of the pyrimidine ring and substitution pattern significantly alter pharmacological profiles.

Pharmacological Activity

• GPR84 Agonists :

  • 2-(Pentylsulfanyl)pyrimidine-4,6-diol : EC₅₀ values correlate with alkyl chain length; longer chains (C9–C14) enhance potency .
  • Target Compound : The 4-chlorophenyl group may reduce GPR84 affinity compared to alkylthio analogs but improve metabolic stability.

• Anti-inflammatory and Neuroprotective Effects :

  • KKC080096 : Derived from 2-(methylthio)pyrimidine-4,6-diol, induces heme oxygenase-1 (HO-1) without cytotoxicity .
  • Target Compound : The chloroaryl group could modulate HO-1 induction efficiency or toxicity.